N-(2,4-dimethylphenyl)-2-(4-(4-methoxyphenyl)-4-methyl-2,5-dioxoimidazolidin-1-yl)acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[4-(4-methoxyphenyl)-4-methyl-2,5-dioxoimidazolidin-1-yl]acetamide
• InChI: InChI=1S/C21H23N3O4/c1-13-5-10-17(14(2)11-13)22-18(25)12-24-19(26)21(3,23-20(24)27)15-6-8-16(28-4)9-7-15/h5-11H,12H2,1-4H3,(H,22,25)(H,23,27)
• InChI Key: MAICLNZQEUJZMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2C(=O)C(NC2=O)(C)C3=CC=C(C=C3)OC)C
• Molecular Formula: C21H23N3O4
• Molecular Weight: 381.4 g/mol
• CAS No.: 956617-62-2

Description

N-(2,4-dimethylphenyl)-2-(4-(4-methoxyphenyl)-4-methyl-2,5-dioxoimidazolidin-1-yl)acetamide is a useful research compound. Its molecular formula is C21H23N3O4 and its molecular weight is 381.432. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Analysis and Crystallography

Studies have focused on the structural analysis and crystallography of compounds similar to N-(2,4-dimethylphenyl)-2-(4-(4-methoxyphenyl)-4-methyl-2,5-dioxoimidazolidin-1-yl)acetamide. For instance, Sethusankar et al. (2002) reported on the crystal structure of a related compound, highlighting the planarity of the imidazolidine-2,4-dione system and the specific angles formed with adjacent phenyl rings, which are crucial for understanding the compound's interactions at the molecular level (Sethusankar et al., 2002).

Synthesis and Characterization

The synthesis and characterization of related compounds provide insights into potential applications in designing novel materials or drugs. For example, Todorov and Naydenova (2010) synthesized novel dipeptide mimetics with a hydantoin moiety, including derivatives similar to the compound of interest, which could have implications in drug design and development (Todorov & Naydenova, 2010).

Pharmacological Applications

In the realm of pharmacology, compounds structurally related to this compound have been explored for various biological activities. Dollé et al. (2008) discussed the radiosynthesis of a selective radioligand for imaging the translocator protein with PET, indicating the compound's potential in medical imaging and diagnostics (Dollé et al., 2008).

Antioxidant and Anti-inflammatory Properties

Research has also explored the antioxidant and anti-inflammatory properties of compounds structurally related to this compound. Koppireddi et al. (2013) synthesized and evaluated novel thiazolidin derivatives for their antioxidant and anti-inflammatory activities, demonstrating the potential therapeutic applications of such compounds (Koppireddi et al., 2013).